Cas no 2090981-73-8 (2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid)

• Product Name: 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid
• CAS No: 2090981-73-8
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5239737
• Update Time: 2025-05-26

2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranacetic acid, 7-methoxy-6-methyl-
• 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid

• Inchi： 1S/C12H12O4/c1-7-3-4-9-8(5-10(13)14)6-16-12(9)11(7)15-2/h3-4,6H,5H2,1-2H3,(H,13,14)
• InChI Key： NRWAMRFDTFLAKB-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C(C)=CC=C2C(CC(O)=O)=C1

Additional information on 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid

2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid: A Comprehensive Overview

2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid (CAS No. 2090981-73-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

The chemical structure of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid is characterized by a benzofuran core with a methoxy and methyl substituent on the benzene ring, and an acetic acid group attached to the furan ring. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid has also demonstrated significant antioxidant activity. Oxidative stress is a major contributor to various diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. The ability of this compound to scavenge free radicals and reduce oxidative damage suggests its potential as a protective agent against these conditions.

The anticancer properties of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid have also been explored in recent research. Studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that it may have therapeutic potential in the treatment of various types of cancer, particularly those that are resistant to conventional therapies.

The pharmacokinetic properties of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid have been investigated to assess its suitability for clinical use. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for a drug candidate to be considered for further development. However, more detailed studies are needed to fully understand its pharmacokinetics and safety profile.

In terms of synthetic methods, several routes have been developed for the preparation of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid. One common approach involves the condensation of 3-acetylbenzofuran with an appropriate methoxy-substituted aromatic compound followed by esterification and hydrolysis steps. These synthetic strategies provide a robust foundation for large-scale production and commercialization.

The potential applications of 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid extend beyond pharmaceuticals. Its unique chemical structure and biological activities make it an attractive candidate for use in other industries such as cosmetics and nutraceuticals. For example, its antioxidant properties could be harnessed in skincare products to protect against environmental damage and promote skin health.

In conclusion, 2-(7-methoxy-6-methyl-1-benzofuran-3-yl)acetic acid (CAS No. 2090981-73-8) is a promising compound with a wide range of potential applications in medicine and other industries. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future development as a valuable tool in the fight against various diseases.